N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine

• IUPAC Name: N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C12H15N3S/c1-10-12(16-9-15-10)8-13-7-5-11-4-2-3-6-14-11/h2-4,6,9,13H,5,7-8H2,1H3
• InChI Key: WBKIDCZMCKROBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CNCCC2=CC=CC=N2
• Molecular Formula: C12H15N3S
• Molecular Weight: 233.33 g/mol

Description

N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine, commonly known as MTEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has been extensively studied for its potential therapeutic applications in neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia.

Scientific Research Applications

MTEP has been extensively studied for its potential therapeutic applications in neurological disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and schizophrenia. MTEP has also been investigated for its potential use in the treatment of addiction and pain. Additionally, MTEP has been used as a tool compound to study the role of N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine in various physiological and pathological processes.

Mechanism of Action

MTEP selectively antagonizes the N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine receptor subtype, which is a G protein-coupled receptor that is widely expressed in the central nervous system. The activation of N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine has been implicated in various neurological disorders, and the inhibition of this receptor has been shown to have neuroprotective effects. MTEP has been shown to block the binding of glutamate to the N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine receptor, thereby reducing the downstream signaling cascade.
Biochemical and Physiological Effects:
MTEP has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and schizophrenia. It has also been shown to reduce drug-seeking behavior in animal models of addiction and to have analgesic effects in animal models of pain. Additionally, MTEP has been shown to improve cognitive function in animal models of cognitive impairment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTEP in lab experiments is its selectivity for the N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine receptor subtype. This allows for more precise investigation of the role of this receptor in various physiological and pathological processes. However, one limitation of using MTEP is that it may have off-target effects on other receptors or signaling pathways. Additionally, MTEP has a relatively short half-life, which may limit its efficacy in certain experimental paradigms.

Future Directions

There are many potential future directions for research on MTEP. One area of investigation is the development of more potent and selective N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine antagonists. Additionally, the therapeutic potential of MTEP in neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia should be further explored. Finally, the role of N-[(4-methyl-1,3-thiazol-5-yl)methyl]-2-pyridin-2-ylethanamine in other physiological and pathological processes, such as addiction and pain, should be investigated using MTEP as a tool compound.

Synthesis Methods

The synthesis of MTEP involves the reaction of 4-methyl-1,3-thiazol-5-amine with 2-(bromomethyl)pyridine in the presence of a base. The resulting product is then purified through column chromatography to obtain the final compound. The synthesis of MTEP has been extensively described in the literature, and the compound is readily available for research purposes.